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Compound of Interest

Compound Name: Boc-L-Thr-OH

Cat. No.: B15286559

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling precautions for Boc-L-
Threonine (Boc-L-Thr-OH), a key building block in peptide synthesis and pharmaceutical
research. Adherence to these guidelines is crucial for ensuring a safe laboratory environment.

Chemical and Physical Properties

N-tert-Butoxycarbonyl-L-threonine, commonly abbreviated as Boc-L-Thr-OH, is a derivative of
the natural amino acid L-threonine.[1] It is widely used in peptide synthesis, biotechnology, and
pharmaceutical development due to its role as a protected amino acid building block.[2]

Table 1: Physical and Chemical Properties of Boc-L-Thr-OH
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Property Value Source(s)

CAS Number 2592-18-9 [21[31[41[5]

Molecular Formula CoH17NOs [2][3][5][6]

Molecular Weight 219.23 g/mol [61[7]
White to off-white powder or

Appearance , _ [1][2](8]
crystalline solid

Melting Point 55 - 85 °C (may vary by purity)  [2][4][8][9]
Insoluble in water. Soluble in
organic solvents such as

N methanol, ethanol, Dimethyl

Solubility _ [1][°]
sulfoxide (DMSO), Chloroform,
Dichloromethane, and Ethyl
Acetate.

Density 1.25 g/cm3 [1]

Storage Temperature

Recommended storage at 0 - 8
°C, with some sources
suggesting -20°C for long-term
stability.

[2]14]

Hazard Identification and GHS Classification

According to multiple safety data sheets, Boc-L-Thr-OH is not classified as a hazardous

substance or mixture under the Globally Harmonized System (GHS) of Classification and

Labelling of Chemicals.[3][10][11] However, as with any chemical, it should be handled with

care. Some sources indicate potential for skin, eye, and respiratory irritation.[12]

Table 2: GHS Hazard Classification for Boc-L-Thr-OH
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Hazard Class

Classification

Source(s)

Acute Toxicity

Not classified as acutely toxic.
No acute toxicity information is

available for this product.

[3](8]

Skin Corrosion/Irritation

Not classified as
corrosive/irritant to skin. One
source suggests it may cause

skin irritation.

[3112]

Serious Eye Damage/Irritation

Not classified as seriously
damaging to the eye or eye
irritant. One source suggests it
may cause serious eye
irritation.

[3112]

Respiratory or Skin

Sensitisation

Shall not be classified as a

respiratory or skin sensitiser.

[3]

Germ Cell Mutagenicity

Shall not be classified as germ

cell mutagenic.

[3]

Carcinogenicity

Not classified as carcinogenic.
No ingredient is identified as a
known or anticipated

carcinogen by NTP or IARC.

[3]

Reproductive Toxicity

Shall not be classified as a

reproductive toxicant.

[3]

Specific Target Organ Toxicity
(Single Exposure)

Not classified as a specific
target organ toxicant (single
exposure). One source
suggests it may cause

respiratory irritation.

[31112]

Specific Target Organ Toxicity
(Repeated Exposure)

Shall not be classified as a
specific target organ toxicant

(repeated exposure).

[3]
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Shall not be classified as
Aspiration Hazard presenting an aspiration [3]
hazard.

Experimental Protocols for Safe Handling
Personal Protective Equipment (PPE)

The following PPE is recommended when handling Boc-L-Thr-OH to minimize exposure.

Personal Protective Equipment (PPE) for Boc-L-Thr-OH

Respiratory Protection:
If dust is present Use a NIOSH/MSHA or European Standard EN 136 approved respirator if dust is generated.
A

Always Wear Body Protection:
Y Wear appropriate protective clothing to prevent skin exposure.

Handling Boc-L-Thr-OH *
Always Wear ( Hand Protection: j

k Wear suitable chemical-resistant gloves (tested to EN 374).

Always Wear v

Safety glasses with side-shields or goggles (EN 166 compliant).

Eye Protection: ]

Click to download full resolution via product page

Caption: Recommended PPE for handling Boc-L-Thr-OH.

Engineering Controls
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» Ventilation: Ensure adequate ventilation in the handling area. Use in a well-ventilated area,
and if dust is generated, use a fume hood or other local exhaust ventilation.[1][10][11]

Handling and Storage

o Handling: Avoid contact with skin, eyes, and clothing.[8][10] Avoid breathing dust.[8] Wash
hands thoroughly after handling.

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated area.[1] Keep
refrigerated for long-term storage.[8][10] Keep away from heat, moisture, and strong
oxidizing agents.[1][3]

Emergency Procedures
First-Aid Measures

Table 3: First-Aid Measures for Boc-L-Thr-OH Exposure
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Exposure Route

First-Aid Procedure

Source(s)

Eye Contact

Rinse immediately with plenty

of water, also under the

eyelids, for at least 15 minutes.

Get medical attention.

[81[10]

Skin Contact

Wash off immediately with
soap and plenty of water while
removing all contaminated
clothes and shoes. Get
medical attention if symptoms

occur.

[8110]

Inhalation

Remove to fresh air. If not
breathing, give artificial
respiration. Get medical

attention if symptoms occur.

[8110]

Ingestion

Clean mouth with water and
drink plenty of water
afterwards. Get medical

attention if you feel unwell.

[81[10]

Fire-Fighting Measures

o Suitable Extinguishing Media: Water spray, carbon dioxide (CO2z), dry chemical, or alcohol-

resistant foam.[8][11]

o Specific Hazards: Thermal decomposition can lead to the release of irritating gases and

vapors, including nitrogen oxides (NOx), carbon monoxide (CO), and carbon dioxide (CO2).

[3][10][11]

¢ Protective Equipment: In the event of a fire, wear a self-contained breathing apparatus

(SCBA) with pressure-demand (MSHA/NIOSH approved or equivalent) and full protective

gear.[10][11]

Accidental Release Measures
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The following workflow outlines the steps to be taken in the event of a spill.

Accidental Release Protocol for Boc-L-Thr-OH

( Ensure appropriate PPE is worn. )

:

Contain the spill.
Cover drains to prevent entry into waterways.

:

Clean up the spill.
Sweep up and shovel into suitable containers for disposal.

l

( Dispose of waste in accordance with local, regional, and national regulations. )

l

Decontaminate the area.
Clean the affected area to remove any remaining residue.

Spill Cleaned

Click to download full resolution via product page

Caption: Step-by-step spill response workflow.
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Toxicological and Ecological Information

» Toxicological Information: No acute toxicity data is available for Boc-L-Thr-OH.[8] The
toxicological properties have not been thoroughly investigated.[13] It is not expected to be a
carcinogen, mutagen, or reproductive toxicant based on available information.[3]

» Ecological Information: Should not be released into the environment.[10][11] Keep away
from drains, surface water, and groundwater.[3] No information is available on its
persistence, degradability, or bioaccumulative potential.[3]

Disposal Considerations

Waste material must be disposed of in accordance with national and local regulations. Do not
mix with other waste. Handle uncleaned containers as you would the product itself.

This guide is intended to provide comprehensive safety and handling information for Boc-L-
Thr-OH. It is essential to always consult the most current Safety Data Sheet (SDS) from your
supplier before use and to conduct a thorough risk assessment for your specific laboratory
procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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